Cas no 1895195-83-1 (1-phenyl-1H-1,2,3-triazole-4-sulfonyl chloride)

• Product Name: 1-phenyl-1H-1,2,3-triazole-4-sulfonyl chloride
• CAS No: 1895195-83-1
• MF: C₈H₆ClN₃O₂S
• MW: 243.670138835907
• MDL: MFCD30498871
• CID: 5221167
• PubChem ID: 117274214
• Update Time: 2026-03-07

1-phenyl-1H-1,2,3-triazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-sulfonyl chloride, 1-phenyl-
• 1-phenyl-1H-1,2,3-triazole-4-sulfonyl chloride

• MDL： MFCD30498871
• Inchi： 1S/C8H6ClN3O2S/c9-15(13,14)8-6-12(11-10-8)7-4-2-1-3-5-7/h1-6H
• InChI Key： NGNQIUAQGPWARV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(S(Cl)(=O)=O)N=N1

Additional information on 1-phenyl-1H-1,2,3-triazole-4-sulfonyl chloride

Recent Advances in the Application of 1-Phenyl-1H-1,2,3-Triazole-4-Sulfonyl Chloride (CAS: 1895195-83-1) in Chemical Biology and Pharmaceutical Research

1-Phenyl-1H-1,2,3-triazole-4-sulfonyl chloride (CAS: 1895195-83-1) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique reactivity and potential for diverse applications. Recent studies have highlighted its role as a key intermediate in the synthesis of sulfonamide derivatives, which are widely used in drug discovery and development. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

A significant breakthrough in the application of 1-phenyl-1H-1,2,3-triazole-4-sulfonyl chloride was reported in a 2023 study published in the Journal of Medicinal Chemistry. The research team demonstrated its effectiveness as a sulfonylating agent in the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The study revealed that derivatives synthesized using this compound exhibited nanomolar inhibitory activity against CA IX and CA XII, which are overexpressed in various cancers. These findings suggest potential applications in developing targeted anticancer therapies.

In the field of chemical biology, recent work has explored the use of 1-phenyl-1H-1,2,3-triazole-4-sulfonyl chloride as a click chemistry reagent for protein modification. A 2024 study in ACS Chemical Biology demonstrated its utility in site-specific protein sulfonylation, enabling the creation of stable protein conjugates with improved pharmacokinetic properties. The researchers successfully applied this methodology to antibody-drug conjugate (ADC) development, achieving enhanced tumor targeting and payload delivery efficiency.

From a synthetic chemistry perspective, novel methodologies utilizing 1-phenyl-1H-1,2,3-triazole-4-sulfonyl chloride have been developed for the construction of complex heterocyclic systems. A recent publication in Organic Letters (2023) described its use in a one-pot, three-component reaction to generate triazole-fused sulfonamides with potential antimicrobial activity. The reaction demonstrated excellent atom economy and broad substrate scope, making it particularly valuable for medicinal chemistry applications.

The safety profile and handling considerations of 1-phenyl-1H-1,2,3-triazole-4-sulfonyl chloride have also been investigated in recent industrial research. A 2024 white paper from a leading pharmaceutical company provided detailed stability data and recommended handling procedures, addressing previous concerns about its storage and reactivity. These findings have important implications for scaling up processes involving this reagent in drug manufacturing.

Looking forward, the unique properties of 1-phenyl-1H-1,2,3-triazole-4-sulfonyl chloride continue to inspire innovative applications across multiple research domains. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) development, where its dual functionality may enable novel linker designs. Additionally, its role in developing covalent inhibitors for challenging drug targets represents another promising research direction that may yield significant therapeutic breakthroughs in the coming years.